Cas no 1314981-30-0 (4-(2-nitroethyl)benzene-1,2,3-triol)

• Product Name: 4-(2-nitroethyl)benzene-1,2,3-triol
• CAS No: 1314981-30-0
• MF: C₈H₉NO₅
• MW: 199.160762548447
• CID: 6061879
• PubChem ID: 55250543
• Update Time: 2024-01-15

4-(2-nitroethyl)benzene-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

• 4-(2-nitroethyl)benzene-1,2,3-triol
• AKOS006276958
• 1314981-30-0
• EN300-1837635

• Inchi： 1S/C8H9NO5/c10-6-2-1-5(3-4-9(13)14)7(11)8(6)12/h1-2,10-12H,3-4H2
• InChI Key： XESICSZOELMCNA-UHFFFAOYSA-N
• SMILES： OC1C(=C(C=CC=1CC[N+](=O)[O-])O)O

Computed Properties

• Exact Mass: 199.04807239g/mol
• Monoisotopic Mass: 199.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 107Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives